Cas no 93533-01-8 (3-amino-1-[(benzyloxy)carbonyl]pyrrolidine-3-carboxylic acid)

3-Amino-1-[(benzyloxy)carbonyl]pyrrolidine-3-carboxylic acid is a versatile chiral building block used in organic synthesis and pharmaceutical research. Its structure features both a protected amine (Cbz group) and a carboxylic acid functionality, enabling selective modifications for the development of peptidomimetics and bioactive compounds. The pyrrolidine scaffold provides conformational rigidity, which is valuable in drug design for enhancing target binding affinity. The Cbz protection ensures stability during synthetic transformations while allowing straightforward deprotection when needed. This compound is particularly useful in the synthesis of constrained amino acid derivatives and as an intermediate for heterocyclic chemistry. Its well-defined stereochemistry further supports applications in enantioselective synthesis.
3-amino-1-[(benzyloxy)carbonyl]pyrrolidine-3-carboxylic acid structure
93533-01-8 structure
Product Name:3-amino-1-[(benzyloxy)carbonyl]pyrrolidine-3-carboxylic acid
CAS No:93533-01-8
MF:C13H16N2O4
MW:264.277143478394
MDL:MFCD09952104
CID:1089744
PubChem ID:44828649
Update Time:2025-06-11

3-amino-1-[(benzyloxy)carbonyl]pyrrolidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 3-Amino-1-((benzyloxy)carbonyl)pyrrolidine-3-carboxylic acid
    • 3-amino-1-phenylmethoxycarbonylpyrrolidine-3-carboxylic acid
    • 3-AMINO-3-HYDROXYCARBONYL-1-N-CBZ PYRROLIDINE
    • 3-Amino-pyrrolidine-1,3-dicarboxylic acid 1-benzyl ester
    • 3-amino-1-[(benzyloxy)carbonyl]pyrrolidine-3-carboxylic acid
    • 3-aminopyrrolidine-1,3-dicarboxylic acid 1-benzyl ester
    • F19654
    • SB12248
    • 3-Amino-1-((benzyloxy)carbonyl)pyrrolidine-3-carboxylicacid
    • DTXSID30660818
    • 3-azanyl-1-phenylmethoxycarbonyl-pyrrolidine-3-carboxylic acid
    • CS-0183223
    • A844626
    • 3-amino-1-phenylmethoxycarbonyl-3-pyrrolidinecarboxylic acid
    • FT-0653466
    • 93533-01-8
    • AKOS015854801
    • DB-252344
    • MDL: MFCD09952104
    • Inchi: 1S/C13H16N2O4/c14-13(11(16)17)6-7-15(9-13)12(18)19-8-10-4-2-1-3-5-10/h1-5H,6-9,14H2,(H,16,17)
    • InChI Key: UBVGVSVKBDKJFJ-UHFFFAOYSA-N
    • SMILES: O(CC1C=CC=CC=1)C(N1CCC(C(=O)O)(C1)N)=O

Computed Properties

  • Exact Mass: 264.111
  • Monoisotopic Mass: 264.111
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 5
  • Complexity: 355
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 92.9A^2
  • XLogP3: -2

Experimental Properties

  • Density: 1.346
  • Boiling Point: 458.133°C at 760 mmHg
  • Flash Point: 230.871°C
  • Refractive Index: 1.598

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Additional information on 3-amino-1-[(benzyloxy)carbonyl]pyrrolidine-3-carboxylic acid

Comprehensive Overview of 3-amino-1-[(benzyloxy)carbonyl]pyrrolidine-3-carboxylic acid (CAS No. 93533-01-8)

3-amino-1-[(benzyloxy)carbonyl]pyrrolidine-3-carboxylic acid (CAS No. 93533-01-8) is a specialized organic compound widely utilized in pharmaceutical research and peptide synthesis. This compound belongs to the class of pyrrolidine derivatives, which are known for their versatility in drug discovery and medicinal chemistry. The presence of both amino and carboxylic acid functional groups makes it a valuable building block for constructing complex molecules, particularly in the development of protease inhibitors and other bioactive agents.

In recent years, the demand for pyrrolidine-based compounds has surged due to their applications in treating neurodegenerative diseases and metabolic disorders. Researchers are particularly interested in 3-amino-1-[(benzyloxy)carbonyl]pyrrolidine-3-carboxylic acid for its potential role in modulating enzyme activity and improving drug bioavailability. Its benzyloxycarbonyl (Cbz) protecting group enhances stability during synthetic processes, making it a preferred choice for peptide coupling reactions.

The compound's unique structure also aligns with current trends in green chemistry and sustainable synthesis. Many laboratories are exploring eco-friendly methods to produce 93533-01-8, such as catalytic hydrogenation or enzymatic reactions, to reduce environmental impact. This focus on sustainability has made 3-amino-1-[(benzyloxy)carbonyl]pyrrolidine-3-carboxylic acid a topic of interest in academic publications and patent filings.

From a commercial perspective, CAS No. 93533-01-8 is often sought after by pharmaceutical companies and contract research organizations (CROs) for preclinical studies. Its role in creating peptidomimetics—molecules that mimic natural peptides—has opened doors for novel therapeutics targeting cancer, inflammation, and infectious diseases. The compound's compatibility with solid-phase peptide synthesis (SPPS) further boosts its utility in high-throughput screening platforms.

Analytical techniques like HPLC, NMR, and mass spectrometry are routinely employed to characterize 3-amino-1-[(benzyloxy)carbonyl]pyrrolidine-3-carboxylic acid, ensuring purity and consistency for research applications. Quality control protocols are critical, as even minor impurities can affect downstream biological assays. Suppliers often provide certificates of analysis (CoA) to verify the compound's specifications, including chiral purity for stereosensitive applications.

In summary, 93533-01-8 represents a cornerstone in modern synthetic chemistry, bridging the gap between academic exploration and industrial innovation. Its adaptability, combined with growing interest in pyrrolidine scaffolds, positions it as a key player in the future of drug development and biochemical research.

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